Cas no 473994-26-2 (5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine)

• Product Name: 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine
• CAS No: 473994-26-2
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 878896
• Update Time: 2026-04-29

5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine
• 5-(1-adamantyl)-1H-1,2,4-triazol-3-amine
• 5-adamantanyl-1,2,4-triazole-3-ylamine

Computed Properties

• Exact Mass: 218.15300

Experimental Properties

• PSA: 68.32000
• LogP: 1.78480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine

5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine (CAS 473994-26-2): A Versatile Chemical Compound with Promising Applications

5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine (CAS 473994-26-2) is a unique chemical compound that has garnered significant attention in recent years due to its intriguing structural properties and potential applications in various fields. This compound, which combines the rigid adamantane framework with a 1,2,4-triazole ring system, represents an important class of heterocyclic compounds with diverse biological and material science applications.

The molecular structure of 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine features a distinctive combination of hydrophobic adamantyl group and the polar triazole amine functionality. This amphiphilic character makes it particularly interesting for researchers exploring drug discovery, material science, and catalysis. Recent studies have shown that derivatives of this compound exhibit promising properties in pharmaceutical research, particularly in the development of novel therapeutic agents.

In the pharmaceutical field, 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine derivatives have shown potential as building blocks for central nervous system (CNS) drugs. The adamantane moiety is known to enhance blood-brain barrier penetration, while the triazole ring offers opportunities for hydrogen bonding interactions with biological targets. This combination has led to increased interest from medicinal chemists working on neurodegenerative diseases and other CNS disorders.

Beyond pharmaceutical applications, CAS 473994-26-2 has found use in materials science. Its rigid structure and ability to form stable complexes make it valuable for developing advanced polymeric materials and coordination compounds. Researchers are particularly interested in its potential for creating high-performance materials with enhanced thermal stability and mechanical properties.

The synthesis of 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine typically involves the reaction of adamantane derivatives with appropriate triazole precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development purposes. These synthetic improvements have been particularly important for scaling up production while maintaining consistent quality.

In the context of current research trends, 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine has been investigated for its potential in antiviral research, especially in light of recent global health concerns. The structural features of this compound make it a candidate for developing novel antiviral agents, with particular interest in its potential activity against enveloped viruses. However, it's important to note that these applications are still in the research phase.

The compound's stability under various conditions makes it attractive for formulation scientists. 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine demonstrates good thermal stability and resistance to hydrolysis, which are valuable properties for product development. These characteristics have led to its evaluation in various delivery systems and controlled-release formulations.

From a commercial perspective, the demand for CAS 473994-26-2 has been steadily increasing, particularly from pharmaceutical and specialty chemical companies. The growing interest in adamantane-containing compounds and triazole derivatives has created a robust market for this chemical. Suppliers are responding by improving production processes and ensuring reliable supply chains to meet research and development needs.

Quality control of 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine is crucial for its various applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to ensure the purity and identity of the compound. These quality assurance measures are particularly important when the material is intended for pharmaceutical research or other sensitive applications.

Environmental and safety considerations for 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine are an important aspect of its handling and use. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and safety precautions.

The future outlook for CAS 473994-26-2 appears promising, with ongoing research exploring new applications and derivatives. The compound's unique structural features continue to inspire innovation across multiple scientific disciplines. As research progresses, we can expect to see more publications and patents involving this interesting chemical entity.

For researchers interested in obtaining 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine, it's important to source the material from reputable suppliers who can provide comprehensive analytical data and documentation. The quality and purity of the compound can significantly impact research outcomes, making supplier selection a critical consideration.

In summary, 5-Adamantan-1-yl-4H-1,2,4-triazol-3-ylamine (CAS 473994-26-2) represents an important chemical building block with diverse applications in pharmaceutical research, materials science, and specialty chemistry. Its unique structural features and promising properties continue to make it a subject of active research and development across multiple scientific disciplines.